Cas no 1361786-33-5 (3-Amino-2-(2,4-dichlorophenyl)pyridine-4-methanol)

• Product Name: 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-methanol
• CAS No: 1361786-33-5
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928932
• Update Time: 2025-06-25

3-Amino-2-(2,4-dichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-8-1-2-9(10(14)5-8)12-11(15)7(6-17)3-4-16-12/h1-5,17H,6,15H2
• InChI Key： IIXLCLKCPRYTGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(CO)C=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-methanol

Introduction to 3-Amino-2-(2,4-dichlorophenyl)pyridine-4-methanol (CAS No. 1361786-33-5) and Its Significance in Modern Chemical Research

3-Amino-2-(2,4-dichlorophenyl)pyridine-4-methanol, identified by its Chemical Abstracts Service (CAS) number 1361786-33-5, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine features a pyridine core substituted with an amino group at the 3-position, a 2,4-dichlorophenyl moiety at the 2-position, and a hydroxymethyl group at the 4-position. The unique structural arrangement of this molecule imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The compound's structural framework combines elements that are frequently encountered in biologically active molecules. The pyridine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of both an amino group and a hydroxymethyl group provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific biological activities. Additionally, the 2,4-dichlorophenyl substituent introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-2-(2,4-dichlorophenyl)pyridine-4-methanol. Researchers have been investigating its role as a precursor in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing compounds that interact with kinases and other enzymes involved in cancer signaling pathways. The dichlorophenyl group, in particular, has been shown to enhance binding interactions with certain protein targets, making it a promising scaffold for drug design.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse chemical transformations, including nucleophilic substitutions, condensation reactions, and oxidation processes. These reactions can be leveraged to create derivatives with enhanced pharmacological properties or improved metabolic stability. For example, researchers have utilized 3-amino-2-(2,4-dichlorophenyl)pyridine-4-methanol as a building block in constructing novel pyridine-based scaffolds that exhibit inhibitory activity against inflammatory cytokines.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly seeking cost-effective and scalable synthetic routes for complex molecules like 3-amino-2-(2,4-dichlorophenyl)pyridine-4-methanol. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes, reducing both costs and environmental impact. These innovations are critical for bringing new drugs to market while adhering to regulatory standards.

Recent publications highlight the compound's role in addressing unmet medical needs. For instance, researchers have reported on its potential as an anti-inflammatory agent by modulating signaling pathways associated with chronic diseases such as rheumatoid arthritis. The hydroxymethyl group at the 4-position provides a handle for further derivatization into esters or ethers, which can improve drug solubility and bioavailability. Such modifications are essential for optimizing pharmacokinetic profiles before clinical translation.

The integration of computational chemistry has further accelerated the exploration of 3-amino-2-(2,4-dichlorophenyl)pyridine-4-methanol's therapeutic potential. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. This approach has been instrumental in identifying lead compounds that undergo minimal off-target effects—a critical consideration in drug development. By leveraging these computational tools alongside traditional experimental methods, scientists can streamline the discovery process significantly.

The future prospects of 3-amino-2-(2,4-dichlorophenyl)pyridine-4-methanol are promising, given its broad applicability across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic strategies, this compound is likely to remain at the forefront of medicinal chemistry innovation. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.